BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial suppliers of 2-Hydroxy-2,4-
dimethyl-3-pentanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Hydroxy-2,4-dimethyl-3-
Compound Name:
pentanone

cat. No.: B8730020

Technical Guide: 2-Hydroxy-2,4-dimethyl-3-
pentanone

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-Hydroxy-2,4-dimethyl-
3-pentanone, a sterically hindered a-hydroxy ketone. Due to its limited commercial availability,
this guide places a strong emphasis on its synthesis, physicochemical properties, and potential
applications based on the chemistry of related compounds.

Physicochemical and Spectroscopic Data

Quantitative data for 2-Hydroxy-2,4-dimethyl-3-pentanone is not extensively available in the
literature, with many properties being computationally predicted. The following tables
summarize the available experimental and computed data.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 3212-67-7 PubChem[1]
Molecular Formula C7H1402 PubChem[1]
Molecular Weight 130.18 g/mol PubChem[1]
IUPAC Name 2-hydroxy-2,4-dimethylpentan- PubChem[1]
3-one
Computed XLogP3 0.9 PubChem[1]
Computed Boiling Point 166.1 + 8.0 °C at 760 mmHg Guidechem
Computed Flash Point 60.7 £11.0°C Guidechem
Computed Density 0.9+0.1g/cm3 Guidechem
Table 2: Spectroscopic and Chromatographic Data
Data Type Value Source
Kovats Retention Index
(Standard Polar Column) 1376 NIST WebBook[1]
GC-MS Major Peaks (m/z) 59, 43, 41 PubChem|[2]

Synthesis of 2-Hydroxy-2,4-dimethyl-3-pentanone

As 2-Hydroxy-2,4-dimethyl-3-pentanone is not readily available commercially, a reliable

synthetic route is essential for researchers. A plausible and common method for the synthesis

of a-hydroxy ketones is the oxidation of a ketone enolate.

Proposed Experimental Protocol: Synthesis via Enolate

Oxidation

This protocol is a general procedure adapted for the specific synthesis of 2-Hydroxy-2,4-

dimethyl-3-pentanone from 2,4-dimethyl-3-pentanone.
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Materials:

2,4-dimethyl-3-pentanone (Diisopropyl ketone)

e Lithium diisopropylamide (LDA) solution in THF

e (1S)-(+)-(10-camphorsulfonyl)oxaziridine

e Anhydrous tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride (NH4Cl) solution
o Diethyl ether

e Anhydrous magnesium sulfate (MgSQOa)

o Standard laboratory glassware for anhydrous reactions
« Silica gel for column chromatography

Procedure:

» Enolate Formation:

o In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon
or nitrogen), dissolve 2,4-dimethyl-3-pentanone (1 equivalent) in anhydrous THF.

o Cool the solution to -78 °C using a dry ice/acetone bath.

o Slowly add a solution of LDA in THF (1.05 equivalents) dropwise to the stirred ketone
solution.

o Allow the reaction mixture to stir at -78 °C for 1 hour to ensure complete enolate formation.
o Hydroxylation:

o Dissolve (1S)-(+)-(10-camphorsulfonyl)oxaziridine (1.1 equivalents) in a minimal amount of
anhydrous THF.
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o Add the oxaziridine solution dropwise to the enolate solution at -78 °C.

o Continue stirring the reaction mixture at -78 °C for 2-3 hours.

o Work-up and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Allow the mixture to warm to room temperature.

o Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of
aqueous layer).

o Combine the organic extracts and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o Purify the crude product by flash column chromatography on silica gel using a suitable
eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-Hydroxy-2,4-
dimethyl-3-pentanone.

Diagram of the Synthetic Workflow:
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Caption: Synthetic workflow for 2-Hydroxy-2,4-dimethyl-3-pentanone.

Chemical Reactivity and Potential Applications

o-Hydroxy ketones are versatile intermediates in organic synthesis. The presence of both a
hydroxyl and a carbonyl group in close proximity allows for a range of chemical
transformations.
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General Reactivity Pathway:
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Caption: General reactivity of a-hydroxy ketones.

Potential Applications in Drug Development

While specific studies on the biological activity of 2-Hydroxy-2,4-dimethyl-3-pentanone are
not readily available, the a-hydroxy ketone motif is present in various biologically active
molecules and serves as a key building block in medicinal chemistry.

» Scaffold for Bioactive Molecules: The functional groups of a-hydroxy ketones allow for further
elaboration into more complex structures, making them valuable starting materials for the
synthesis of compound libraries for high-throughput screening.

e Enzyme Inhibition: The a-hydroxy ketone moiety can mimic the transition state of certain
enzymatic reactions, leading to potential applications as enzyme inhibitors.

e Precursor to Heterocycles: This compound can serve as a precursor for the synthesis of
various heterocyclic compounds, a common feature in many drug molecules.
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Commercial Suppliers

As of late 2025, 2-Hydroxy-2,4-dimethyl-3-pentanone is not widely available as a stock
chemical from major suppliers. However, numerous companies specialize in the custom
synthesis of fine chemicals and can produce this compound on request.

Table 3: Potential Custom Synthesis Providers

Company Website

Aurora Fine Chemicals[3] aurorafinechemicals.com
Tocris Bioscience tocris.com
ChemDesign[4] chemdesign.com

Taros Chemicals[5] taros.de

Dalton Pharma Services[6] dalton.com

Enamine[7] enamine.net

KareBay Biochem[8] karebaybio.com

Researchers and drug development professionals are advised to contact these or other custom
synthesis providers to obtain 2-Hydroxy-2,4-dimethyl-3-pentanone for their specific needs. It
is recommended to request a certificate of analysis to ensure the purity and identity of the
synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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